- Preparation of pyrazolopyridine compounds as protein kinase modulators useful for treatment of hyperproliferative disorders, United States, , ,
Cas no 923595-58-8 (5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine)
![5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine structure](https://ossimg.kuujia.com/scimg/924000/923595-58-8x500.png)
923595-58-8 structure
Product Name:5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine
CAS No:923595-58-8
MF:C6H3ClIN3
MW:279.465591669083
MDL:MFCD13193346
CID:839067
PubChem ID:46941644
Update Time:2024-10-26
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine
- 5-Chloro-3-iodo-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 5-chloro-3-iodo-
- OPASGSRWIMSJGT-UHFFFAOYSA-N
- FCH1381917
- PB19352
- SY112249
- AM804553
- AX8160343
- AB0027680
- ST24029448
- W9538
- 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine (ACI)
- J-517348
- MFCD13193346
- SCHEMBL3037759
- DB-079292
- 5-Chloro-3-iodopyrazolo[1 pound not5-a]pyrimidine
- AKOS015851315
- DTXSID80677471
- DS-11421
- EN300-396645
- Z1269130252
- 923595-58-8
- CS-W006028
-
- MDL： MFCD13193346
- Inchi： 1S/C6H3ClIN3/c7-5-1-2-11-6(10-5)4(8)3-9-11/h1-3H
- InChI Key： OPASGSRWIMSJGT-UHFFFAOYSA-N
- SMILES： ClC1C=CN2C(=C(C=N2)I)N=1
Computed Properties
- Exact Mass: 278.90600
- Monoisotopic Mass: 278.90602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2
- XLogP3: 1.9
Experimental Properties
- PSA: 30.19000
- LogP: 1.98730
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077472-1g |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 95% | 1g |
￡62.00 | 2022-03-01 | |
| Fluorochem | 077472-5g |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 95% | 5g |
￡208.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MP082-200mg |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 97% | 200mg |
135.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MP082-50mg |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 97% | 50mg |
71.0CNY | 2021-08-04 | |
| TRC | C371600-50mg |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C371600-100mg |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C371600-500mg |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 500mg |
$ 115.00 | 2022-04-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C847210-1g |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine |
923595-58-8 | 98% | 1g |
601.20 | 2021-05-17 | |
| Matrix Scientific | 073725-1g |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine, 95+% |
923595-58-8 | 95+% | 1g |
$160.00 | 2023-09-06 | |
| Matrix Scientific | 073725-5g |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine, 95+% |
923595-58-8 | 95+% | 5g |
$488.00 | 2023-09-06 |
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; overnight, rt
Reference
- Preparation of aryl-heterocyclic compounds for treatment of hyperproliferative disorders, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; 4 h, rt
Reference
- Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9, Bioorganic & Medicinal Chemistry, 2015, 23(19), 6280-6296
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium methoxide
1.2 Reagents: Phosphorus oxychloride
1.3 Reagents: N-Iodosuccinimide
1.2 Reagents: Phosphorus oxychloride
1.3 Reagents: N-Iodosuccinimide
Reference
- Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: A template-based approach, Bioorganic & Medicinal Chemistry Letters, 2013, 23(22), 6178-6182
Production Method 5
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; rt; 2 h, rt
1.2 Reagents: Water ; 30 min, rt
1.2 Reagents: Water ; 30 min, rt
Reference
- Preparation of fused ring heteroaryl compounds and their use as Trk inhibitors, United States, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; 15 h, 25 °C
Reference
- Preparation of imidazopyridine derivatives AAK1 inhibitor, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; 4 h, rt
1.2 Reagents: N-(4-Methoxytricyclo[3.3.1.13,7]dec-1-yl)-3-(4-pyridinyl)pyrazolo[1,5-a]pyrimidi… Solvents: Chloroform , Water ; rt
1.2 Reagents: N-(4-Methoxytricyclo[3.3.1.13,7]dec-1-yl)-3-(4-pyridinyl)pyrazolo[1,5-a]pyrimidi… Solvents: Chloroform , Water ; rt
Reference
- Preparation of fused heterocycles, particularly imidazopyridazines and pyrazolopyrimidines, as Lck inhibitors, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
Reference
- Preparation of 7H-pyrrolo[2,3-d]pyrimidine compounds as DYRK1A inhibitors, World Intellectual Property Organization, , ,
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Raw materials
- 1H-pyrazol-5-amine
- 1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 5-Chloropyrazolo[1,5-a]pyrimidine
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Preparation Products
5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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